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Compound of Interest

Compound Name: NAMPT activator-8

Cat. No.: B12364522 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the salvage

pathway that synthesizes nicotinamide adenine dinucleotide (NAD+) from nicotinamide (NAM).

[1] NAD+ is a critical coenzyme for a multitude of cellular processes, including energy

metabolism, DNA repair, and cell signaling.[2][3] Its depletion is associated with aging and

various pathologies, making the activation of NAMPT a promising therapeutic strategy to boost

cellular NAD+ levels.[4][5] NAMPT activator-8 is a potent small molecule activator of NAMPT,

designed to allosterically enhance the enzyme's activity and increase the intracellular

production of NAD+.

These application notes provide detailed protocols for utilizing NAMPT activator-8 in cell

culture-based assays to assess its effect on cellular NAD+ levels and overall cell health.
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Parameter Value Reference

Compound Name NAMPT activator-8

Synonyms Compound 278

Target

Nicotinamide

phosphoribosyltransferase

(NAMPT)

Mechanism of Action Allosteric Activator

Table 2: In Vitro Assay Parameters
Parameter Value Cell Line Context Reference

Cellular EC₅₀ < 0.5 µM U2OS

Recommended

Starting Concentration

Range

10 nM - 1 µM General Derived from

Recommended

Incubation Time
4 - 24 hours General Derived from

Typical Solvent
DMSO (Dimethyl

Sulfoxide)
General

Recommended Final

DMSO Concentration
≤ 0.1% General

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the NAMPT signaling pathway and a general experimental

workflow for assessing the activity of NAMPT activator-8.
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Cellular Compartment

Nicotinamide
(NAM)

NAMPT

+ PRPP

Nicotinamide Mononucleotide
(NMN)

- PPi

NMNAT

+ ATP

NAD+

SirtuinsPARPs

Feedback Loop

Energy Metabolism,
DNA Repair, Signaling

Feedback Loop

NAMPT activator-8

Allosteric Activation
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Preparation

Treatment

Analysis

1. Seed cells in
96-well plate

2. Incubate overnight
(37°C, 5% CO₂)

3. Prepare serial dilutions
of NAMPT activator-8

4. Add compound dilutions
and vehicle control to cells

5. Incubate for desired
duration (e.g., 4-24h)

6. Lyse cells for
NAD+ measurement

7. Perform NAD+/NADH Assay
(e.g., fluorescent cycling assay)

8. Analyze data and
determine EC₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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